Cas no 36715-86-3 (Benzenesulfonic acid, 4-chloro-, tetrahydro-1,1-dioxido-3-thienyl ester)

• Product Name: Benzenesulfonic acid, 4-chloro-, tetrahydro-1,1-dioxido-3-thienyl ester
• CAS No: 36715-86-3
• MF: C₁₀H₁₁ClO₅S₂
• MW: 310.774339914322
• CID: 1479710
• PubChem ID: 85792912
• Update Time: 2025-04-21

Benzenesulfonic acid, 4-chloro-, tetrahydro-1,1-dioxido-3-thienyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-chloro-, tetrahydro-1,1-dioxido-3-thienyl ester
• 36715-86-3
• Tetrahydro-1,1-dioxido-3-thienyl 4-chlorobenzenesulfonate
• DTXSID101197461

• Inchi： 1S/C10H11ClO5S2/c11-8-1-3-10(4-2-8)18(14,15)16-9-5-6-17(12,13)7-9/h1-4,9H,5-7H2
• InChI Key： UVYQOAGEPKXUPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(=O)(=O)OC1CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 309.97373
• Monoisotopic Mass: 309.9736435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• PSA: 77.51